Cas no 150943-13-8 (2-(4-(tert-Butyl)phenyl)-4,4-dimethyl-4,5-dihydrooxazole)

• Product Name: 2-(4-(tert-Butyl)phenyl)-4,4-dimethyl-4,5-dihydrooxazole
• CAS No: 150943-13-8
• MF: C₁₅H₂₁NO
• MW: 231.333344221115
• CID: 5697980
• PubChem ID: 320072
• Update Time: 2026-03-11

2-(4-(tert-Butyl)phenyl)-4,4-dimethyl-4,5-dihydrooxazole Chemical and Physical Properties

Names and Identifiers

• 2-(4-tert-Butyl-phenyl)-4,4-dimethyl-4,5-dihydro-oxazole
• Maybridge4_003796
• NSC-266245
• 150943-13-8
• 2-(4-(tert-butyl)phenyl)-4,4-dimethyl-4,5-dihydrooxazole
• NSC266245
• ASYVHBLHJLMHJL-UHFFFAOYSA-N
• SCHEMBL707643
• 2-(4-(tert-Butyl)phenyl)-4,4-dimethyl-4,5-dihydrooxazole

• Inchi： 1S/C15H21NO/c1-14(2,3)12-8-6-11(7-9-12)13-16-15(4,5)10-17-13/h6-9H,10H2,1-5H3
• InChI Key： ASYVHBLHJLMHJL-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC(=CC=2)C(C)(C)C)=NC(C)(C)C1

Computed Properties

• Exact Mass: 231.162314293g/mol
• Monoisotopic Mass: 231.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 21.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 2-(4-(tert-Butyl)phenyl)-4,4-dimethyl-4,5-dihydrooxazole

Recent Advances in the Study of 2-(4-(tert-Butyl)phenyl)-4,4-dimethyl-4,5-dihydrooxazole (CAS: 150943-13-8)

The compound 2-(4-(tert-Butyl)phenyl)-4,4-dimethyl-4,5-dihydrooxazole (CAS: 150943-13-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its oxazole core and tert-butylphenyl substituent, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, aiming to elucidate its mechanism of action and therapeutic efficacy.

One of the key areas of research has been the synthesis and structural modification of 2-(4-(tert-Butyl)phenyl)-4,4-dimethyl-4,5-dihydrooxazole. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient synthetic route for this compound, highlighting its scalability and reproducibility. The researchers employed a multi-step reaction sequence, starting from commercially available precursors, to achieve high yields and purity. The structural integrity of the compound was confirmed using advanced spectroscopic techniques, including NMR and mass spectrometry.

In addition to its synthetic aspects, the biological activity of 2-(4-(tert-Butyl)phenyl)-4,4-dimethyl-4,5-dihydrooxazole has been a focal point of recent investigations. Preliminary in vitro studies have revealed its potent inhibitory effects on specific enzymatic targets, such as protein kinases and proteases, which are implicated in various disease pathways. For instance, a study in Bioorganic & Medicinal Chemistry Letters (2024) reported that this compound exhibits selective inhibition against a subset of kinases involved in inflammatory responses, suggesting its potential as an anti-inflammatory agent.

Further exploration into the compound's mechanism of action has provided insights into its interaction with biological macromolecules. Molecular docking and dynamics simulations have revealed that 2-(4-(tert-Butyl)phenyl)-4,4-dimethyl-4,5-dihydrooxazole binds to the active sites of target enzymes with high affinity, stabilizing specific conformations that disrupt their catalytic activity. These findings, published in a recent issue of Computational Biology and Chemistry, underscore the compound's potential as a lead molecule for drug development.

The therapeutic potential of 2-(4-(tert-Butyl)phenyl)-4,4-dimethyl-4,5-dihydrooxazole extends beyond its enzymatic inhibition. Recent in vivo studies have demonstrated its efficacy in animal models of chronic inflammatory diseases and certain cancers. A notable study in the European Journal of Pharmacology (2023) reported that administration of this compound significantly reduced tumor growth and inflammation in murine models, with minimal adverse effects. These results highlight its potential as a candidate for further preclinical development.

Despite these promising findings, challenges remain in the optimization of 2-(4-(tert-Butyl)phenyl)-4,4-dimethyl-4,5-dihydrooxazole for clinical use. Issues such as bioavailability, metabolic stability, and toxicity profiles need to be addressed through systematic structure-activity relationship (SAR) studies. Recent efforts in this direction have focused on modifying the oxazole ring and the tert-butylphenyl moiety to enhance pharmacokinetic properties while maintaining biological activity. A comprehensive review in Drug Discovery Today (2024) summarized these advancements, providing a roadmap for future research.

In conclusion, 2-(4-(tert-Butyl)phenyl)-4,4-dimethyl-4,5-dihydrooxazole (CAS: 150943-13-8) represents a promising scaffold in chemical biology and pharmaceutical research. Its versatile synthetic accessibility, potent biological activity, and potential therapeutic applications make it a subject of ongoing investigation. Future studies should focus on addressing the remaining challenges and advancing this compound toward clinical trials, paving the way for novel therapeutic interventions.